Cas no 111470-99-6 (Amlodipine besylate)

• Product Name: Amlodipine besylate
• CAS No: 111470-99-6
• MF: C₂₆H₃₁ClN₂O₈S
• MW: 567.050945520401
• MDL: MFCD00887594
• CID: 62874
• PubChem ID: 24890999
• Update Time: 2025-07-03

Amlodipine besylate Chemical and Physical Properties

Names and Identifiers

• AMLODIPINE BESYLATE
• amlodipine besilate
• 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-1,4-dihydropyridine benzenesulfonate
• Amlodipine (besylate)
• Amlodipine
• Amlodipine benzenesulfonate
• benzenesulfonic acid,3-O-ethyl 5-O-methyl 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• 2-[(2-Aminoethoxy)-methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5- pyridinedicarboxylic acid 3-ethyl 5-methyl ester benzene sulfonate
• Norvasc
• 2-(2-Aminoethoxy)methyl-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylic Acid 3-Ethyl 5-Methyl Ester Benzenesulfonate
• 3-Ethyl 5-Methyl 2-(2-Aminoethoxy)methyl-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate Benzenesulfonate
• [ "" ]
• Amlor
• Vazkor
• Amcard
• Lowrac
• Norvas
• Amdepin
• Amdipin
• Amlodin
• Amlopin
• Cardiorex
• Istin
• Norlopin
• Myodura
• Monopina
• Amlogard
• Antacal
• Norvask
• Cordarene
• Astudar
• Amlosyn
• Tensivask
• Pelmec
• Terloc
• 3-ethyl 5-methyl 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate benzenesulfonate
• Amlodipine besylate [USAN]
• Amlodipine besylate (Norvasc)
• Nor
• AmlodipineBesylate
• CS-3988
• AMLODIPINE BESYLATE [USP MONOGRAPH]
• AMLODIPINE BESYLATE COMPONENT OF CONSENSI
• Amlodipine besylate, Pharmaceutical Secondary Standard; Certified Reference Material
• Amlodipine besilate (JP17)
• 3-ethyl5-methyl2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylatebenzenesulfonate
• AMLODIPINE BESILATE [JAN]
• SR-05000001461-2
• IMPRIDA COMPONENT AMLODIPINE BESILATE
• ONDUARP COMPONENT AMLODIPINE BESYLATE
• AMLODIPINE BESYLATE [EMA EPAR]
• NSC 758922
• MFCD00887594
• AKOS016340493
• AMLODIPINE BESILATE COMPONENT OF EXFORGE
• CCG-39531
• AMLODIPINE BESYLATE [ORANGE BOOK]
• 2-(2-Aminoethoxy)methyl-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylic Acid 3-Ethyl 5-Methyl Ester Benzenesulfona
• 3-Ethyl 5-methyl (+-)-2-((2-aminoethoxy)methyl)-4-(o-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylate, monobenzenesulfonate
• HMS2232D22
• AMLODIPINE BESILATE [EP MONOGRAPH]
• NORLIQVA
• KBio2_001053
• AMLODIPINE BESYLATE (USP IMPURITY)
• AZOR COMPONENT AMLODIPINE BESYLATE
• AMLODIPINE BESYLATE COMPONENT OF EXFORGE HCT
• AMLODIPINE BESYLATE COMPONENT OF COPALIA
• AMLODIPINE BESILATE COMPONENT OF EXFORGE-HCT
• DTXCID0023909
• HMS3413H11
• 864V2Q084H
• s1813
• AMLODIPINE BESYLATE COMPONENT OF CADUET
• F6170-0024
• AMLODIPINE BESILATE [MART.]
• HMS3373F15
• CHEMBL3207778
• F17340
• 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl-5-methyl ester, monobenzenesulfonate
• AMLODIPINE BESYLATE10 mg
• EXFORGE HCT COMPONENT AMLODIPINE BESYLATE
• AMLODIPINE BESYLATE5 mg
• AMLODIPINE BESYLATE (USP-RS)
• Z199040762
• HB1214
• AMLODIPINE BESYLATE COMPONENT OF LOTREL
• BA164162
• VU0244594-3
• IMPRIDA-HCT COMPONENT AMLODIPINE BESILATE
• Amlodipine benzenesulphonate
• AMLODIPINE BESYLATE [VANDF]
• UK-48340-26
• CONSENSI COMPONENT AMLODIPINE BESYLATE
• NSC-758922
• (S)-Amlodipine;levoamlodipine
• Q-200627
• AMLODIPINE BESILATE COMPONENT OF DAFIRO-HCT
• SCHEMBL41282
• DAFIRO-HCT COMPONENT AMLODIPINE BESILATE
• AMLODIPINE BESYLATE (EMA EPAR VETERINARY)
• UK-48,340-26
• SPECTRUM1505202
• CHEMBL3193637
• AMLODIPINE BESILATE COMPONENT OF IMPRIDA-HCT
• KBioSS_001053
• HY-B0317B
• Tox21_111525
• Tox21_113476
• AMLODIPINE BESYLATE (USP MONOGRAPH)
• AMLODIPINE BESYLATE COMPONENT OF TEKAMLO
• 3,5-PYRIDINEDICARBOXYLIC ACID, 2-((2-AMINOETHOXY)METHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-, 3-ETHYL 5-METHYL ESTER, (+/-)-, MONOBENZENESULPHONATE
• AMLODIPINE BESYLATE [EMA EPAR VETERINARY]
• Amlodipine 100 microg/mL in Acetonitrile
• HMS3372O18
• Amlodipine besylate- Bio-X
• TRIBENZOR COMPONENT AMLODIPINE BESYLATE
• C20H25ClN2O5.C6H6O3S
• FT-0622301
• EN300-123534
• NSC758922
• Amlodipine besylate (USAN:USP)
• D00615
• AMLODIPINE BESYLATE COMPONENT OF AZOR
• AMLODIPINE BESYLATE [USP-RS]
• MLS001361394
• ZPBWCRDSRKPIDG-UHFFFAOYSA-N
• AMLODIPINE BESYLATE [USP IMPURITY]
• DAFIRO COMPONENT AMLODIPINE BESILATE
• LOTREL COMPONENT AMLODIPINE BESYLATE
• HMS2094E13
• BCP9000059
• EXFORGE COMPONENT AMLODIPINE BESILATE
• TEKAMLO COMPONENT AMLODIPINE BESYLATE
• Q27105760
• AMLODIPINE BESYLATE COMPONENT OF ONDUARP
• 3-ETHYL 5-METHYL (+/-)-2-((2-AMINOETHOXY)METHYL)-4-(O-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-3,5-PYRIDINEDICARBOXYLATE, MONOBENZENESULFONATE
• (S)-Amlodipine besylate;Levoamlodipine besylate
• AMLODIPINE BESYLATE2.5 mg
• 3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate benzenesulfonate
• AMTURNIDE COMPONENT AMLODIPINE BESYLATE
• TWYNSTA COMPONENT AMLODIPINE BESYLATE
• KBio2_003621
• 3-ethyl 5-methyl 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate; benzenesulfonic acid
• CHEBI:2669
• CHEMBL1200402
• AMLODIPINE BESYLATE COMPONENT OF AMTURNIDE
• A802368
• Q-101934
• AMLODIPINE BESILATE [WHO-DD]
• HMS2235B19
• AMLODIPINE BESILATE (MART.)
• HMS3269B19
• benzenesulfonic acid; O3-ethyl O5-methyl 2-(2-azanylethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate
• AMLODIPINE BESYLATE COMPONENT OF TWYNSTA
• UNII-864V2Q084H
• Spectrum_000573
• EXFORGE COMPONENT AMLODIPINE BESYLATE
• AKOS001260256
• 3-ETHYL 5-METHYL 2-(2-AMINOETHOXYMETHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYLPYRIDINE-3,5-DICARBOXYLATE MONOBENZENESULPHONATE
• HMS3677H11
• 2-(2-aminoethoxymethyl)-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylic acid O3-ethyl ester O5-methyl ester; benzenesulfonic acid
• Pharmakon1600-01505202
• COPALIA COMPONENT AMLODIPINE BESYLATE
• 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarbo xylic acid 3-ethyl 5-methyl ester benzenesulfonate
• Amlodipine besylate, >=98% (HPLC)
• SW198880-2
• AMLODIPINE BESYLATE COMPONENT OF EXFORGE
• AMLODIPINE BESYLATE COMPONENT OF TRIBENZOR
• NCGC00095835-01
• 3-ETHYL 5-METHYL (+/-)-2-((2-AMINOETHOXY)METHYL)-4-(O-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-3,5-PYRIDINEDICARBOXYLATE, MONOBENZENESULPHONATE
• Lodipressin
• UK 48340-26
• AMLODIPINE BENZENESULFONATE [MI]
• AMLODIPINE BESILATE COMPONENT OF DAFIRO
• HMS3884M10
• AC-079
• CAS-111470-99-6
• Stamlo
• AMLESSA COMPONENT AMLODIPINE BESYLATE
• Amlodipine besylate, United States Pharmacopeia (USP) Reference Standard
• Amlodipine for peak identification, European Pharmacopoeia (EP) Reference Standard
• BCP21993
• CADUET COMPONENT AMLODIPINE BESYLATE
• Amlodipine besylate, European Pharmacopoeia (EP) Reference Standard
• 3,5-Pyridinedicarboxylic acid, 2-((2-aminoethoxy)methyl)-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, (+-)-, monobenzenesulfonate
• Amlodipine besylate [USAN:USP]
• EXFORGE-HCT COMPONENT AMLODIPINE BESILATE
• DTXSID2043909
• AMLODIPINE BESYLATE [HSDB]
• Norvasc (TN)
• 111470-99-6 (besylate)
• Amolodipine Besylate
• SMR000875356
• KBio2_006189
• Amlodipine besylate (USP)
• 3,5-Pyridinedicarboxylic acid, 2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-, 3-ethyl 5-methyl ester, benzenesulfonate (1:1)
• Amlodipine (as besilate)
• AMLODIPINE BESILATE (EP MONOGRAPH)
• 2-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydro-6-methyl-3,5-pyridinedicarboxylic acid 3-ethyl 5-methyl ester benzenesulfonate
• NCGC00165957-04
• 3,5-PYRIDINEDICARBOXYLIC ACID, 2-((2-AMINOETHOXY)METHYL)-4-(2-CHLOROPHENYL)-1,4-DIHYDRO-6-METHYL-, 3-ETHYL 5-METHYL ESTER, (+/-)-, MONOBENZENESULFONATE
• 111470-99-6
• KS-1029
• SBI-0634383.0001
• Amlodipine besilate (JP18)
• A2353
• Amlodipine besylate

• MDL： MFCD00887594
• Inchi： 1S/C20H25ClN2O5.C6H6O3S/c1-4-28-20(25)18-15(11-27-10-9-22)23-12(2)16(19(24)26-3)17(18)13-7-5-6-8-14(13)21;7-10(8,9)6-4-2-1-3-5-6/h5-8,17,23H,4,9-11,22H2,1-3H3;1-5H,(H,7,8,9)
• InChI Key： ZPBWCRDSRKPIDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(=O)OC)=C(C)NC(COCCN)=C1C(=O)OCC.S(C1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 566.14900
• Monoisotopic Mass: 566.148964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 11
• Complexity: 830
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 163

Experimental Properties

• Color/Form: Powder
• Density: 1.227
• Melting Point: 200°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: 20 mg/mL
• Water Partition Coefficient: Soluble in DMSO (20 mg/mL), water (10 mM), chloroform, ethanol (14 mg/mL), and methanol.
• PSA: 162.63000
• LogP: 5.30950
• Solubility: Not determined
• Merck: 491
• Vapor Pressure: No data available

Amlodipine besylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• RTECS：US7967700
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines
• Other Chemical additives Functional Additives

Additional information on Amlodipine besylate

Comprehensive Overview of Amlodipine Besylate (CAS No. 111470-99-6): Mechanism, Applications, and Market Trends

Amlodipine besylate (CAS No. 111470-99-6) is a widely prescribed calcium channel blocker (CCB) belonging to the dihydropyridine class. Its chemical name is 3-ethyl 5-methyl (4RS)-2-[(2-aminoethoxy)methyl]-4-(2-chlorophenyl)-6-methyl-1,4-dihydropyridine-3,5-dicarboxylate benzenesulfonate. This compound is the besylate salt form of amlodipine, which enhances its solubility and bioavailability. As a first-line antihypertensive and antianginal agent, it is marketed under brand names such as Norvasc and Istin.

The primary mechanism of amlodipine besylate involves selective inhibition of calcium ion influx across vascular smooth muscle and cardiac cell membranes. This action leads to peripheral arterial vasodilation, reducing systemic vascular resistance and blood pressure. Unlike other CCBs, amlodipine exhibits a slow onset and prolonged duration of action (half-life: 30–50 hours), enabling once-daily dosing—a key factor in patient compliance. Recent studies highlight its pleiotropic effects, including endothelial function improvement and antioxidant properties, making it a topic of interest in cardiovascular research.

In clinical practice, amlodipine besylate addresses two major conditions: hypertension and chronic stable angina. Its efficacy in lowering systolic and diastolic blood pressure by 8–15 mmHg and 5–10 mmHg, respectively, has been validated in large-scale trials like ALLHAT. Notably, its vascular selectivity minimizes cardiodepressant effects, reducing risks of reflex tachycardia—a common concern with other vasodilators. Emerging applications include off-label use in Raynaud’s phenomenon and pediatric hypertension, though rigorous trials are ongoing.

The pharmaceutical industry has seen growing demand for amlodipine besylate due to its favorable safety profile and cost-effectiveness. Market analyses project a 4.7% CAGR (2023–2030), driven by rising global hypertension prevalence (affecting 1.3 billion people) and aging populations. Patent expirations have spurred generic production, with over 50 manufacturers worldwide. Quality control remains critical; the USP monograph specifies limits for impurities like amlodipine related compound A (≤0.3%), ensuring batch consistency.

Recent advancements focus on fixed-dose combinations (FDCs), particularly with atorvastatin (e.g., Caduet) or ACE inhibitors. These FDCs address comorbid dyslipidemia and hypertension, simplifying regimens. Nanotechnology-based formulations are under investigation to enhance oral bioavailability, which currently ranges from 64–90%. Environmental concerns regarding pharmaceutical residues in water systems have also prompted studies on amlodipine besylate degradation via advanced oxidation processes.

Patient-centric considerations include drug interactions (e.g., CYP3A4 inhibitors like grapefruit juice) and adverse effects (peripheral edema in 5–10% of users). Genetic polymorphisms in CYP3A4/3A5 may influence metabolism, prompting pharmacogenomic research. Digital health tools now integrate amlodipine adherence tracking via smart pill bottles, addressing the 50% nonadherence rate in chronic therapy.

From a regulatory standpoint, amlodipine besylate is approved by the FDA, EMA, and WHO Essential Medicines List. Compendial standards (USP/EP) mandate rigorous testing for assay (97.0–103.0%), water content (≤1.0%), and residual solvents. Counterfeit detection methods leveraging Raman spectroscopy have gained traction in supply chain security.

Future directions include personalized dosing algorithms using AI and exploration in pulmonary hypertension. As the scientific community marks 30 years since its FDA approval (1992), amlodipine besylate continues to evolve, balancing proven efficacy with innovative delivery systems and expanded therapeutic indications.